2,2'-naphthalene-1,5-diylbis[5-(1,3-benzoxazol-2-yl)-1H-isoindole-1,3(2H)-dione]

• Molecular Formula: C40H20N4O6
• Molecular Weight: 652.6 g/mol
• IUPAC Name: 5-(1,3-benzoxazol-2-yl)-2-[5-[5-(1,3-benzoxazol-2-yl)-1,3-dioxoisoindol-2-yl]naphthalen-1-yl]isoindole-1,3-dione
• InChI: InChI=1S/C40H20N4O6/c45-37-25-17-15-21(35-41-29-9-1-3-13-33(29)49-35)19-27(25)39(47)43(37)31-11-5-8-24-23(31)7-6-12-32(24)44-38(46)26-18-16-22(20-28(26)40(44)48)36-42-30-10-2-4-14-34(30)50-36/h1-20H
• InChI Key: UIQPQMAVILWSFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC4=C(C=C3)C(=O)N(C4=O)C5=CC=CC6=C5C=CC=C6N7C(=O)C8=C(C7=O)C=C(C=C8)C9=NC1=CC=CC=C1O9

Description

5-(1,3-BENZOXAZOL-2-YL)-2-{5-[5-(1,3-BENZOXAZOL-2-YL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]NAPHTHALEN-1-YL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE is a complex organic compound that features multiple benzoxazole and isoindole units

Preparation Methods

The synthesis of 5-(1,3-BENZOXAZOL-2-YL)-2-{5-[5-(1,3-BENZOXAZOL-2-YL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]NAPHTHALEN-1-YL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE typically involves multi-step organic reactions. One common method includes the reaction of benzoxazole derivatives with isoindole intermediates under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions

Common reagents used in these reactions include acids, bases, and specific organic solvents. The major products formed depend on the type of reaction and the conditions applied.

Scientific Research Applications

5-(1,3-BENZOXAZOL-2-YL)-2-{5-[5-(1,3-BENZOXAZOL-2-YL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]NAPHTHALEN-1-YL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: It may be explored for its potential therapeutic properties.

Industry: The compound can be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to certain proteins or enzymes, affecting their function and leading to various biological effects. The pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other benzoxazole and isoindole derivatives. These compounds share structural similarities but may differ in their specific functional groups and properties. Some examples include:

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol
• 5-(1,3-Benzoxazol-2-yl)-2-pyridinol

These compounds are unique in their specific applications and properties, making 5-(1,3-BENZOXAZOL-2-YL)-2-{5-[5-(1,3-BENZOXAZOL-2-YL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]NAPHTHALEN-1-YL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE a valuable addition to the field of organic chemistry.